Cas no 1361820-12-3 (6-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid)

• Product Name: 6-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid
• CAS No: 1361820-12-3
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 4798322
• Update Time: 2025-10-19

6-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid

• Inchi： 1S/C9H10F2N2O3/c1-16-5-2-4(3-12)13-7(9(14)15)6(5)8(10)11/h2,8H,3,12H2,1H3,(H,14,15)
• InChI Key： FMVPOHRTZVINCD-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)N=C(CN)C=C1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: -2.1
• Topological Polar Surface Area: 85.4

Additional information on 6-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid

Introduction to 6-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid (CAS No. 1361820-12-3)

6-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid (CAS No. 1361820-12-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an aminomethyl group, a difluoromethyl moiety, and a methoxy substituent on a pyridine ring. These structural elements contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The chemical structure of 6-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid is particularly noteworthy due to its multifunctional nature. The presence of the aminomethyl group provides opportunities for conjugation with other biomolecules, enhancing its potential for drug delivery and targeting. The difluoromethyl moiety, on the other hand, can influence the compound's metabolic stability and pharmacokinetic properties, making it an attractive candidate for drug development.

Recent studies have explored the biological activities of 6-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that 6-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid could be developed into a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its enzymatic inhibition properties, 6-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid has also shown promise in modulating cellular signaling pathways. Research conducted by a team at the University of California, San Francisco, demonstrated that this compound can effectively interfere with the activation of certain signaling cascades that are dysregulated in cancer cells. This modulation could potentially lead to new strategies for cancer therapy by targeting specific signaling pathways that drive tumor growth and metastasis.

The pharmacokinetic profile of 6-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid has been another focus of recent studies. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity profile make it a promising candidate for further preclinical and clinical evaluation. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues while minimizing adverse effects.

To further understand the therapeutic potential of 6-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid, ongoing clinical trials are being conducted to assess its safety and efficacy in human subjects. Early results from Phase I trials have shown promising outcomes, with no significant adverse events reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into more advanced stages of clinical development.

In conclusion, 6-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid (CAS No. 1361820-12-3) represents a promising lead compound in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities and favorable pharmacokinetic properties, make it an attractive candidate for the development of novel therapeutic agents. Continued research and clinical evaluation will be essential to fully realize its potential in treating various diseases and improving patient outcomes.